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Compound of Interest

Compound Name: Imidaprilat-d3

Cat. No.: B15559924

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of commercially available high-purity
Imidaprilat-d3, a deuterated internal standard crucial for accurate bioanalytical studies. This
document outlines key suppliers, available product specifications, and a detailed experimental
protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS)
applications.

Introduction to Imidaprilat-d3

Imidaprilat is the active metabolite of the angiotensin-converting enzyme (ACE) inhibitor,
imidapril. Labeled internal standards, such as Imidaprilat-d3, are essential for quantitative
bioanalysis as they compensate for variability during sample preparation and analysis,
ensuring the accuracy and precision of pharmacokinetic and metabolic studies. The use of a
stable isotope-labeled internal standard like Imidaprilat-d3, which has nearly identical
physicochemical properties to the analyte, is the gold standard in LC-MS-based bioanalysis.

Commercial Suppliers of High-Purity Imidaprilat-d3

A comprehensive search has identified several commercial suppliers offering high-purity
Imidaprilat-d3 for research and development purposes. While specific purity and isotopic
enrichment data are typically provided on lot-specific Certificates of Analysis (CoA), the
following suppliers are recognized sources for this compound. Researchers are advised to
request the latest CoA from the respective supplier to obtain precise quantitative data.
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Supplier Website Available Information

Offers Imidaprilat-d3 (CAS:
1356019-69-6) and Imidapril-
d3 Hydrochloride (CAS:

LGC Standards --INVALID-LINK-- -
1356017-30-5). Certificate of
Analysis and Safety Data
Sheet are available.[1]
Provides Imidaprilat-d3 for
_ biochemical research. Lot-
Santa Cruz Biotechnology --INVALID-LINK--

specific data is available on
the Certificate of Analysis.[2]

Lists Imidaprilat-d3 (Catalogue

No.: VLCS-00780) and states
VIVAN Life Sciences --INVALID-LINK-- that CoA, MASS, NMR, and

HPLC data are provided with

the compound.[3]

Supplies Imidaprilat-d3
MedChemExpress --INVALID-LINK-- (6366A-d3), described as
deuterium-labeled Imidaprilate.

Offers Imidaprilat-d3 (CAS:

1356019-69-6) and provides
United States Biological --INVALID-LINK-- some physical characteristics

such as melting point and

solubility.

Quantitative Data Summary

Quantitative data such as chemical purity and isotopic enrichment are critical for the accurate
use of Imidaprilat-d3 as an internal standard. This information is typically detailed in the
Certificate of Analysis provided by the supplier. The table below summarizes the general
product specifications available from supplier websites.
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Santa Cruz ] United
LGC . VIVAN Life MedChemE
Parameter Biotechnolo ] States
Standards Sciences Xpress . .
gy Biological
Product o o o o o
N Imidaprilat-d3  Imidaprilat-d3  Imidaprilat-d3  Imidaprilat-d3  Imidaprilat-d3
ame
1356019-69- 1356017-30- 1356019-69-
CAS Number
6 5 6
Molecular C18H20D3N30  CisH20D3N30  CisH20D3N30 C1sH20D3N30
Formula 6 6 6 6
Molecular
] 380.41 380.41 380.41
Weight
) ) ) CoA, HPLC ) ) Highly
Purity CoA available  CoA available ) High Purity N
available Purified
. CoA, MASS,
Isotopic . .
CoA available  CoA available NMR
Enrichment .
available
Form Neat
-20°C (long- -20°C (long-
Storage -20°C (long (long
term) term)

Experimental Protocol: Quantification of Imidaprilat
in Human Plasma using LC-MS/MS

The following is a detailed methodology for the determination of imidaprilat in human plasma,
adapted from a validated LC-MS/MS method. While the original study did not use Imidaprilat-
d3, this protocol is directly applicable for its use as an internal standard.

Sample Preparation (Solid-Phase Extraction)

A solid-phase extraction (SPE) method is employed to isolate imidaprilat and the internal
standard (Imidaprilat-d3) from human plasma.
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LC-MS/MS Injection

Plasma Sample (with Imidaprilat-d3) }—D{ Deproteinization }—D{ Solid-Phase Extraction (SPE) }—»

Elution H Evaporation to Dryness }—D{ Reconstitution in Mobile Phase }—b

Click to download full resolution via product page
Caption: Solid-Phase Extraction Workflow for Plasma Samples.

o Deproteinization: To a 0.5 mL aliquot of human plasma, add the working solution of
Imidaprilat-d3 (internal standard).

e Solid-Phase Extraction:

[¢]

Condition an OASIS HLB SPE cartridge with 1 mL of methanol followed by 1 mL of water.

o

Load the deproteinized plasma sample onto the cartridge.

o

Wash the cartridge with 1 mL of water.

[¢]

Dry the cartridge under vacuum.
 Elution: Elute imidaprilat and Imidaprilat-d3 with 1 mL of methanol.
» Evaporation: Evaporate the eluent to dryness under a stream of nitrogen at 40°C.

o Reconstitution: Reconstitute the residue in 100 pL of the mobile phase.

LC-MS/MS Analysis

The reconstituted sample is then analyzed using a liquid chromatography-tandem mass
spectrometry system.
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Sample Injection

Liquid Chromevltography

Semi-micro ODS Column

Tandem Mass| Spectrometry

Mobile Phase:

Acetonitrile:0.05% Formic Acid (1:3, viv) Electrospray lonization (ESI) - Positive Mode

Flow Rate: 0.2 mL/min Multiple Reaction Monitoring (MRM)

MRM Transitions:
Imidaprilat: m/z 378 -> 206
Imidaprilat-d3: m/z 381 -> 209 (predicted)

Click to download full resolution via product page
Caption: LC-MS/MS Analytical Workflow.
 Liquid Chromatography Conditions:
o Column: Semi-micro ODS column.
o Mobile Phase: A mixture of acetonitrile and 0.05% (v/v) formic acid in water (1.3, v/v).
o Flow Rate: 0.2 mL/min.
o Injection Volume: 10 pL.
¢ Mass Spectrometry Conditions:

o lonization: Electrospray ionization (ESI) in positive ion mode.
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o Detection: Multiple Reaction Monitoring (MRM).
o MRM Transitions:
» Imidaprilat: precursor ion m/z 378 — product ion m/z 206.

» Imidaprilat-d3: The predicted transition would be precursor ion m/z 381 — product ion
m/z 209. This should be confirmed experimentally.

Signaling Pathway Context: Renin-Angiotensin System

Imidaprilat, the active form of imidapril, exerts its therapeutic effect by inhibiting the
Angiotensin-Converting Enzyme (ACE) within the Renin-Angiotensin System (RAS), a critical
pathway in blood pressure regulation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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imidaprilat-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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